Cas no 21685-47-2 (H-D-Val-OMe Hydrochloride)

H-D-Val-OMe Hydrochloride is a protected derivative of valine, an essential amino acid, where the carboxyl group is methylated and the amino group is free as a hydrochloride salt. This compound is widely used in peptide synthesis as a building block, offering advantages such as improved solubility in organic solvents and enhanced stability during coupling reactions. The hydrochloride form ensures better handling and storage, while the methyl ester protection facilitates selective deprotection under mild conditions. Its high purity and consistent quality make it suitable for pharmaceutical research, particularly in the development of bioactive peptides and peptidomimetics. The product is characterized by reliable performance in solid-phase and solution-phase synthesis.

H-D-Val-OMe Hydrochloride structure

Product Name:H-D-Val-OMe Hydrochloride

CAS No:21685-47-2

MF:C₆H₁₄ClNO₂

MW:167.633861064911

MDL:MFCD00237309

CID:51855

PubChem ID:2305648

Update Time:2025-06-07

H-D-Val-OMe Hydrochloride Chemical and Physical Properties

Names and Identifiers

- D-VALINE METHYL ESTER HYDROCHLORIDE
- D-VALINE METHYL ESTER HCL
- H-D-Val-OMe · HCl
- H-D-VAL-OME HCL
- H-D-Val-OMe.HCl
- H-D-Va-OMe•HCl
- D-valine methyl ester
- H-D-Val-OMe
- Methyl D-valinate hydrochloride
- (R)-Methyl 2-amino-3-methylbutanoate hydrochloride
- D-Valine, methyl ester, hydrochloride
- methyl (2R)-2-amino-3-methylbutanoate hydrochloride
- Methyl D-valinate HCl
- D-Valinemethyl ester hydrochloride
- PubChem10898
- H-D-Val-OMe hydrochloride
- D-Valine methyl ester, HCl
- KSC4
- KUGLDBMQKZTXPW-NUBCRITNSA-N
- DTXSID60221673
- SCHEMBL203200
- D-Valine methyl ester, hydrochloride
- (D)-valine methyl ester hydrochloride
- (R)-2-Amino-3-methyl-butyric acid methyl ester; hydrochloride
- H-D-Val-OMe*HCl
- NS00080584
- J-300306
- CS-0012693
- (R)-2-amino-3-methyl-butyric acid methyl ester hydrochloride
- GS-3244
- MFCD00237309
- methyl (2R)-2-amino-3-methylbutanoate;hydrochloride
- AKOS015845937
- AC-22371
- A837188
- EN300-716335
- V0094
- methyl (2R)-2-azanyl-3-methyl-butanoate hydrochloride
- (D)-valine methylester hydrochloride
- AC-8672
- (2R)-2-amino-3-methylbutanoic acid methyl ester hydrochloride
- methyl (2R)-2-amino-3-methyl-butanoate hydrochloride
- I10617
- Q-101858
- NSC 22921
- 7146-15-8
- O-Methyl-D-valine (hydrochloride)
- 21685-47-2
- EINECS 230-454-7
- HY-79708A
- AM20100674
- D-Valine methyl ester hydrochloride, >=99.0% (AT)
- DA-64086
- (R)-2-Amino-3-methylbutanoic Acid Methyl Ester Hydrochloride; (R)-2-Amino-3-methylbutyric Acid Methyl Ester Hydrochloride; Methyl (R)-2-Amino-3-methylbutanoate Hydrochloride; Methyl D-Valinate Hydrochloride; NSC 22921
- H-D-Val-OMe Hydrochloride
- MDL： MFCD00237309
- Inchi： 1S/C6H13NO2.ClH/c1-4(2)5(7)6(8)9-3;/h4-5H,7H2,1-3H3;1H/t5-;/m1./s1
- InChI Key： KUGLDBMQKZTXPW-NUBCRITNSA-N
- SMILES： Cl.O(C)C([C@@H](C(C)C)N)=O

Computed Properties

Exact Mass: 167.07100
Monoisotopic Mass: 131.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3

Experimental Properties

Color/Form: No data avaiable
Melting Point: ~170 °C (dec.)
Boiling Point: No data available
Flash Point: No data available
PSA: 52.32000
LogP: 1.64500
Vapor Pressure: No data available

H-D-Val-OMe Hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： S22; S24/25
Safety Term：S22-S24/25
Storage Condition：Store at 4 ° C, -4 ° C is better

H-D-Val-OMe Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D822033-1g	D-VALINE METHYL ESTER HYDROCHLORIDE	21685-47-2	98%	1g	￥52.00	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D822033-5g	D-VALINE METHYL ESTER HYDROCHLORIDE	21685-47-2	98%	5g	￥115.00	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D822033-25g	D-VALINE METHYL ESTER HYDROCHLORIDE	21685-47-2	98%	25g	￥340.00	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D822033-100g	D-VALINE METHYL ESTER HYDROCHLORIDE	21685-47-2	98%	100g	￥1,190.00	2022-01-10
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TRC	V963038-1g	H-D-Val-OMe Hydrochloride	21685-47-2		1g	$ 50.00	2022-06-02
TRC	V963038-5g	H-D-Val-OMe Hydrochloride	21685-47-2		5g	$ 70.00	2022-06-02
TRC	V963038-10g	H-D-Val-OMe Hydrochloride	21685-47-2		10g	$ 115.00	2022-06-02